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Introduction

Tetradecyltrimethylammonium bromide (TTAB) is a cationic surfactant increasingly utilized
in life sciences for the disruption of cellular membranes to facilitate the release of intracellular
contents. Its amphipathic nature, possessing both a hydrophilic head and a hydrophobic tail,
allows it to effectively solubilize the lipid bilayer of cell membranes. This property makes TTAB
a valuable tool for the extraction of proteins and other cellular components for downstream
analysis in various research and drug development applications. These application notes
provide a detailed protocol for the preparation of a TTAB-based lysis solution and its application
in cell lysis for protein extraction.

Data Presentation

The following table summarizes the key quantitative data for the preparation and use of the
TTAB Lysis Buffer.
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Parameter Value Notes

TTAB Stock Solution

) 10% (w/v) Prepared in deionized water.
Concentration
TTAB Lysis Buffer Final concentration in the
) 2% (w/v) ) )
Concentration working lysis buffer.
] . Provides buffering capacity to

Tris-HCI Concentration 100 mM o

maintain pH.
) Chelates divalent cations,

EDTA Concentration 20 mM o

inhibiting nucleases.
_ Aids in the removal of

NaCl Concentration 1.4 M )

polysaccharides.
. ) Added fresh to prevent protein

Protease Inhibitor Cocktail 1X _
degradation.

Recommended Storage (Stock For longer storage, aliquots

] 4°C for up to 1 month
Solution) can be stored at -20°C.[1]
Recommended Storage (Lysis Prepare fresh for optimal
4°C for up to 1 week
Buffer) performance.

Mechanism of TTAB-Induced Cell Lysis

TTAB, as a cationic surfactant, disrupts the cell membrane through a multi-step process. The
positively charged headgroup of the TTAB molecule is electrostatically attracted to the
negatively charged components of the cell membrane, such as phospholipids and integral
membrane proteins.[2][3] This initial interaction facilitates the insertion of the hydrophobic tail of
the TTAB molecule into the lipid bilayer.[3] As more TTAB molecules accumulate within the
membrane, they disrupt the native lipid-lipid and lipid-protein interactions, leading to the
formation of micelles and the eventual solubilization of the membrane.[3][4] This process
results in the release of the cell's cytoplasmic contents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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